Cas no 13287-49-5 (4-Nitrobenzyl Thiocyanate)

• Product Name: 4-Nitrobenzyl Thiocyanate
• CAS No: 13287-49-5
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 153018
• PubChem ID: 83306
• Update Time: 2025-04-19

4-Nitrobenzyl Thiocyanate Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,(4-nitrophenyl)methyl ester
• (4-nitrophenyl)methyl thiocyanate
• P-NITROBENZYL THIOCYANATE
• 4-Nitrobenzyl thiocyanate
• 4-Nitro-benzylthiocyanat
• EINECS 236-299-1
• p-NO2-PhCH2SCN
• Thiocyanic acid,4-nitrobenzyl ester
• 4-Nitrobenzyltosylate
• 4-Nitrobenzylthio cyanide
• thiocyanicacid,(p-nitrobenzyl)ester
• 4-NITROBENZYL THIOCYANATE 98%
• 4-NitrobenzylThiocyanate,>98%
• 4-Nitro-benzylthiocyanate,99%
• thiocyanicacid,4-nitrobenzylester
• Thiocyanic acid, 4-nitrobenzyl ester
• NS00024244
• 13287-49-5
• 4-Nitrobenzylthiocyanate
• NUMYTLIHYKESKM-UHFFFAOYSA-N
• Cambridge id 5135267
• DTXSID5074503
• MFCD00024784
• BENZOOXAZOL-2-YL-ACETICACID
• Thiocyanic acid, (4-nitrophenyl)methyl ester
• WLN: NCS1R DNW
• SCHEMBL609932
• NSC 56364
• p-Nitrobenzylthiocyanate
• NSC56364
• AKOS024319142
• A806514
• NSC-56364
• 1-Nitro-4-(thiocyanatomethyl)benzene
• Thiocyanic acid, (p-nitrobenzyl) ester
• DB-042143
• G72280
• [(4-nitrophenyl)methyl]sulfanylcarbonitrile
• 4-Nitrobenzyl Thiocyanate

• Inchi： 1S/C8H6N2O2S/c9-6-13-5-7-1-3-8(4-2-7)10(11)12/h1-4H,5H2
• InChI Key： NUMYTLIHYKESKM-UHFFFAOYSA-N
• SMILES： S(C#N)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.01500
• Monoisotopic Mass: 194.014998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 94.9

Experimental Properties

• Density: 1.373
• Melting Point: 83-85°C
• Boiling Point: 367.9°Cat760mmHg
• Flash Point: 176.3°C
• Refractive Index: 1.628
• PSA: 94.91000
• LogP: 2.83228

4-Nitrobenzyl Thiocyanate Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 20/22-32
• Safety Instruction： S22-S36/37
• Safety Term：S22;S36/37
• Risk Phrases：R20/22; R32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl thiocyanates